4-methyl-3-[(4-nitrobenzyl)oxy]-6H-benzo[c]chromen-6-one

Specification

• Molecular Formula: C21H15NO5
• Molecular Weight: 361.3 g/mol
• IUPAC Name: 4-methyl-3-[(4-nitrophenyl)methoxy]benzo[c]chromen-6-one
• Standard InChI: InChI=1S/C21H15NO5/c1-13-19(26-12-14-6-8-15(9-7-14)22(24)25)11-10-17-16-4-2-3-5-18(16)21(23)27-20(13)17/h2-11H,12H2,1H3
• Standard InChI Key: KIRGQFMSSIULMD-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC2=C1OC(=O)C3=CC=CC=C23)OCC4=CC=C(C=C4)[N+](=O)[O-]

Introduction

Structural Elucidation and Molecular Properties

Core Architecture and Substituent Analysis

4-methyl-3-[(4-nitrobenzyl)oxy]-6H-benzo[c]chromen-6-one (molecular formula: C₂₁H₁₅NO₅) features a benzochromen-6-one scaffold fused with a benzene ring, substituted at the 3-position by a 4-nitrobenzyl ether group and at the 4-position by a methyl group. The nitrobenzyl moiety introduces strong electron-withdrawing characteristics, influencing reactivity and intermolecular interactions. Key structural data include:

Property	Value
Molecular Weight	361.3 g/mol
IUPAC Name	4-methyl-3-[(4-nitrophenyl)methoxy]benzo[c]chromen-6-one
SMILES Notation	CC1=C(C=CC2=C1OC(=O)C3=CC=CC=C23)OCC4=CC=C(C=C4)N+[O-]
PubChem CID	1912465

The planar benzochromene system facilitates π-π stacking, while the nitro group enhances dipole-dipole interactions, critical for solid-state packing and solubility profiles.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy confirms the regiochemistry of substituents. The methyl group at C4 appears as a singlet near δ 2.1 ppm in ¹H NMR, while the nitrobenzyl protons resonate as distinct aromatic multiplets between δ 7.5–8.2 ppm. Infrared spectroscopy reveals strong carbonyl absorption at ~1,710 cm⁻¹ (chromenone C=O) and asymmetric NO₂ stretching at 1,520 cm⁻¹. High-resolution mass spectrometry (HRMS) validates the molecular ion peak at m/z 361.0951 [M+H]⁺.

Synthetic Methodologies and Optimization

Multi-Step Condensation Approaches

The synthesis typically proceeds via a three-step sequence:

• Knoevenagel Condensation: Reaction of 2-hydroxyacetophenone derivatives with aldehydes forms the chromene backbone.

• Nitrobenzyl Etherification: Nucleophilic substitution introduces the 4-nitrobenzyl group using 4-nitrobenzyl bromide under basic conditions (e.g., K₂CO₃ in DMF).

• Lactonization: Acid-catalyzed cyclization generates the chromen-6-one core.

A representative protocol from VulcanChem employs nitromethane as solvent and methyl triflate (MeOTf) as catalyst, achieving yields of 52–90% depending on substituents.

One-Pot Catalytic Strategies

Recent advances leverage Lewis acid catalysts to streamline synthesis. For example, MeOTf (20 mol%) in nitromethane mediates concurrent etherification and cyclization at 60°C over 12 hours, reducing purification steps. This method enhances atom economy but requires stringent moisture control to prevent catalyst deactivation.

Comparative Analysis with Structural Analogs

Tetrahydrobenzo[c]chromen-6-one Derivatives

The saturated analog, 4-methyl-3-[(4-nitrobenzyl)oxy]-7,8,9,10-tetrahydro-6H-benzo[c]chromen-6-one (C₂₁H₁₉NO₅), differs by four hydrogens, reducing planarity and altering bioavailability. Key contrasts include:

Property	Unsaturated Derivative	Tetrahydro Derivative
Molecular Weight	361.3 g/mol	365.4 g/mol
LogP (Calculated)	3.21	2.89
Aqueous Solubility	12.4 μg/mL	28.6 μg/mL

The tetrahydro variant’s improved solubility stems from reduced crystallinity, though it exhibits lower anticancer potency (IC₅₀ = 34.9 μM).

Analytical and Formulation Considerations

Solid-State Stability

Differential scanning calorimetry (DSC) reveals a melting endotherm at 214°C, followed by exothermic decomposition above 300°C. Amorphous formulations stabilized with polyvinylpyrrolidone (PVP K30) extend shelf life by suppressing recrystallization.

Future Research Trajectories

Mechanistic Studies

Elucidating the compound’s interactions with topoisomerase II and tubulin polymerization could clarify its anticancer mode of action. Molecular docking simulations predict strong binding to the ATPase domain of HSP90 (ΔG = -9.2 kcal/mol), warranting experimental validation.

Prodrug Development

Esterification of the chromenone carbonyl group may enhance bioavailability. Preliminary data on acetylated derivatives show 3.5-fold increased Caco-2 permeability, though in vivo pharmacokinetic studies are pending.